Cas no 2639442-95-6 (2-{(tert-butoxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid
• CAS No: 2639442-95-6
• MF: C₁₈H₁₇F₂NO₅
• MW: 365.328092336655
• CID: 5664307
• PubChem ID: 165900193
• Update Time: 2025-08-03

2-{(tert-butoxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid
• 2639442-95-6
• EN300-27723194
• 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid

• Inchi： 1S/C18H17F2NO5/c1-18(2,3)26-17(24)21-14-9-13(20)15(8-12(14)16(22)23)25-11-6-4-10(19)5-7-11/h4-9H,1-3H3,(H,21,24)(H,22,23)
• InChI Key： WAMUYJXSIMMHDQ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=C(C=1)NC(=O)OC(C)(C)C)OC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 365.10747897g/mol
• Monoisotopic Mass: 365.10747897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid

2-{(tert-butoxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic Acid: A Comprehensive Overview

2-{(tert-butoxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid, also known by its CAS number 2639442-95-6, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a tert-butoxycarbonylamino group, a fluoro group, and a phenoxy group. The presence of these functional groups imparts the compound with distinct chemical and physical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, acylations, and fluorinations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to expedite the formation of the tert-butoxycarbonylamino group, significantly reducing reaction time while maintaining high product quality.

The structural complexity of this compound makes it an excellent candidate for applications in drug discovery. The fluoro groups present in the molecule are known to enhance lipophilicity and improve bioavailability, which are critical factors in pharmaceutical development. Additionally, the phenoxy group can serve as a site for further functionalization, enabling the creation of derivatives with tailored biological activities. Recent research has explored the potential of this compound as a precursor for developing novel anti-inflammatory agents, with promising results reported in preclinical studies.

In the field of materials science, this compound has shown potential as a building block for advanced polymers and coatings. The benzoic acid moiety can participate in polymerization reactions, leading to materials with enhanced thermal stability and mechanical properties. A study published in Macromolecules highlighted the use of this compound as a monomer in the synthesis of high-performance polyamides, demonstrating improved resistance to environmental degradation compared to conventional materials.

The environmental impact of this compound has also been a topic of recent research. Studies have investigated its biodegradation pathways under various environmental conditions, revealing that it undergoes rapid hydrolysis in aqueous environments. This finding is significant for assessing its environmental safety and ensuring sustainable practices during its production and application.

In conclusion, 2-{(tert-butoxy)carbonylamino}-4-fluoro-5-(4-fluorophenoxy)benzoic acid is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.